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Compound of Interest

Compound Name: DPI 201-106

Cat. No.: B163062

The following guide provides essential safety and logistical information for the proper disposal
of DPI 201-106, a compound used in laboratory research. While the manufacturer's Safety
Data Sheet (SDS) indicates that DPI 201-106 is not classified as a hazardous substance,
responsible disposal in a professional research environment requires adherence to institutional
and regulatory best practices. This ensures the safety of all personnel and minimizes
environmental impact.

Immediate Safety and Operational Plan

Before handling DPI 201-106 for disposal, it is crucial to have a clear operational plan.
Although the substance is not classified as hazardous, standard laboratory safety protocols
should be followed.

Personal Protective Equipment (PPE):
o Wear standard laboratory attire, including a lab coat, safety glasses, and gloves.

Spill Procedures:

In case of a spill, mechanically pick up the solid material.

Avoid generating dust.

Clean the spill area with a suitable solvent or detergent and water.

Dispose of cleaning materials as chemical waste.
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Environmental Precautions:

e Prevent DPI 201-106 from entering sewers, surface water, or ground water.

Quantitative Data Summary

The Safety Data Sheet for DPI 201-106 provides the following key information regarding its
classification and handling:

Property Value/Classification Source

GHS Classification Not classified as hazardous Cayman Chemical SDS
NFPA Ratings Health: 0, Fire: 0, Reactivity: O Cayman Chemical SDS
HMIS Ratings Health: 0, Fire: 0, Reactivity: 0 Cayman Chemical SDS
Transport Regulations :\::A\r)egulated (bOT, IMPG, Cayman Chemical SDS

Step-by-Step Disposal Procedures

The disposal of DPI 201-106 should be conducted in accordance with your institution's
Environmental Health & Safety (EHS) guidelines. The following steps provide a general
framework for proper disposal.

Step 1: Waste Identification and Segregation

« |dentify as Non-Hazardous Chemical Waste: Based on the SDS, DPI 201-106 is not a listed
hazardous waste. However, it should be treated as a chemical waste stream.

e Segregate from Other Waste: Do not mix DPI 201-106 waste with hazardous waste streams
(e.g., solvents, heavy metals, or reactive chemicals). Keep it separate to avoid cross-
contamination and to facilitate proper disposal.

Step 2: Containerization and Labeling

e Use a Designated Waste Container: Place solid DPI 201-106 waste into a clearly labeled,
sealed container. The container should be compatible with the chemical.
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e Properly Label the Container: The label should include:

The words "Non-Hazardous Chemical Waste"

o

[¢]

The full chemical name: "DPI 201-106"

[¢]

The approximate quantity of waste

The date of accumulation

[e]

o

Your name, lab number, and department

Step 3: Storage of Waste

o Designated Accumulation Area: Store the sealed and labeled waste container in a
designated satellite accumulation area within your laboratory.

o Safe Storage: Ensure the storage area is away from drains and incompatible materials.

Step 4: Disposal Request and Collection

o Consult Institutional Policy: Refer to your institution's specific procedures for the disposal of
non-hazardous chemical waste. Many research facilities have a dedicated chemical waste
program.[1][2][3]

e Contact EHS for Pickup: Do not dispose of DPI 201-106 in the regular trash or down the
drain unless explicitly permitted by your institution's EHS department.[1][3][4] Schedule a
waste pickup with your EHS office.

Step 5: Disposal of Empty Containers

» Decontamination: Once the container of pure DPI 201-106 is empty, rinse it thoroughly with a
suitable solvent (e.g., ethanol or acetone) followed by water.

o Collect Rinsate: The rinsate should be collected and disposed of as chemical waste.

o Deface Label: Completely remove or deface the original product label to avoid confusion.
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o Dispose of Container: The clean, defaced container can typically be disposed of in the
regular trash or recycled, in accordance with institutional policy.[1]

Logical Workflow for DPI 201-106 Disposal
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Click to download full resolution via product page

Caption: Logical workflow for the proper disposal of DPI 201-106 in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. vumc.org [vumc.org]
e 2. ehrs.upenn.edu [ehrs.upenn.edu]
o 3. sfasu.edu [sfasu.edu]

e 4. 3.8 Disposal of Nonhazardous Laboratory Waste Chemicals | Environment, Health and
Safety [ehs.cornell.edu]

 To cite this document: BenchChem. [Proper Disposal Procedures for DPI 201-106].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b163062#dpi-201-106-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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